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Compound of Interest

Compound Name: 2-Methoxy-D3-benzaldehyde

Cat. No.: B154609 Get Quote

Essential Safety and Handling Guide for 2-
Methoxy-D3-benzaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Methoxy-D3-benzaldehyde in a laboratory setting. The following

information is intended for researchers, scientists, and professionals in drug development to

ensure safe handling and minimize exposure risks.

Chemical Profile:

Name: 2-Methoxy-D3-benzaldehyde

CAS Number: 56248-49-8[1]

Molecular Formula: C8D3H5O2[1]

Appearance: Light yellow solid[2]

Hazards: While a specific Safety Data Sheet (SDS) for the deuterated compound is not

readily available, the hazards are expected to be similar to analogous benzaldehydes. These

include skin irritation, serious eye irritation, and potential respiratory irritation.[2][3]
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Appropriate PPE is mandatory to prevent skin and eye contact, and inhalation. The following

table summarizes the recommended PPE for handling 2-Methoxy-D3-benzaldehyde.

Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Avoid latex

gloves. Always inspect gloves

for tears or punctures before

use. For tasks with a high risk

of splashing, consider double-

gloving.

Eyes/Face Safety goggles and face shield

Chemical splash goggles

should be worn at all times. A

full-face shield must be worn in

addition to goggles when there

is a significant risk of

splashing.

Body
Laboratory coat or chemical-

resistant apron

A fully buttoned lab coat is

required to protect against

minor splashes. For larger

quantities or tasks with a

higher splash risk, a chemical-

resistant apron worn over the

lab coat is necessary.

Respiratory Fume hood or respirator

All work with 2-Methoxy-D3-

benzaldehyde should be

conducted in a certified

chemical fume hood to

minimize the inhalation of

vapors.
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This step-by-step protocol outlines the safe handling of 2-Methoxy-D3-benzaldehyde from

preparation to disposal.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Assemble all necessary materials and equipment before beginning the procedure to

minimize time in the handling area.

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.

Don chemical splash goggles. Add a face shield if a splash risk exists.

Wash and dry hands thoroughly before putting on chemical-resistant gloves. Ensure the

gloves cover the cuffs of the lab coat.

3. Handling and Dispensing:

Perform all manipulations of 2-Methoxy-D3-benzaldehyde inside the chemical fume hood.

When transferring the chemical, pour slowly and carefully to avoid splashing.

Keep containers sealed when not in use to prevent the release of vapors.

4. Post-Handling Procedures:

Wipe down the work area in the fume hood with an appropriate decontaminant.

Remove gloves using a technique that avoids touching the outer surface with bare hands.

Dispose of contaminated gloves and any other disposable PPE in a designated hazardous

waste container.
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Wash hands thoroughly with soap and water after removing gloves.

5. Storage:

Store 2-Methoxy-D3-benzaldehyde in a cool, dry, and well-ventilated place, away from

incompatible materials such as strong oxidizing agents and strong bases.

Keep the container tightly closed. For long-term storage, refrigeration (2-8°C) is

recommended.

Disposal Plan
The disposal of 2-Methoxy-D3-benzaldehyde must be handled with care, treating it as

hazardous chemical waste. While deuterium itself is a stable, non-radioactive isotope and not

considered an environmental hazard, the chemical properties of the benzaldehyde functional

group dictate the disposal method.

Waste Collection:

Collect all waste containing 2-Methoxy-D3-benzaldehyde, including contaminated

disposable PPE, in a clearly labeled, sealed, and appropriate hazardous waste container.

Do not mix this waste with other solvents or waste streams.

Disposal Route:

Dispose of the chemical waste through your institution's designated hazardous waste

management program or a certified HAZMAT disposal company.

Ensure all labeling and documentation comply with local, state, and federal regulations.
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Caption: Workflow for handling and disposal of 2-Methoxy-D3-benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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